Cas no 1196117-69-7 (7-Bromodibenzo[de,h]isochromene-1,3-dione)

• Product Name: 7-Bromodibenzo[de,h]isochromene-1,3-dione
• CAS No: 1196117-69-7
• MF: C₁₆H₇BrO₃
• MW: 327.128983736038
• CID: 5697271
• PubChem ID: 137347301
• Update Time: 2026-03-11

7-Bromodibenzo[de,h]isochromene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22605624
• 1196117-69-7
• 7-Bromodibenzo[de,h]isochromene-1,3-dione
• 1H,3H-Anthra[1,9-cd]pyran-1,3-dione, 7-bromo-
• 10-bromo-1,9-anthracenedicarboxylic anhydride
• G63746
• 8-bromo-15-oxatetracyclo[7.7.1.0(2),?.0(1)(3),(1)?]heptadeca-1,3,5,7,9,11,13(17)-heptaene-14,16-dione

• Inchi： 1S/C16H7BrO3/c17-14-9-5-2-1-4-8(9)13-12-10(14)6-3-7-11(12)15(18)20-16(13)19/h1-7H
• InChI Key： LWMIOAWWBMNDHB-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CC2=C2C(=O)OC(C3C=CC=C1C2=3)=O

Computed Properties

• Exact Mass: 325.95786g/mol
• Monoisotopic Mass: 325.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.749±0.06 g/cm3(Predicted)
• Boiling Point: 547.4±23.0 °C(Predicted)

Additional information on 7-Bromodibenzo[de,h]isochromene-1,3-dione

Introduction to 7-Bromodibenzo[de,h]isochromene-1,3-dione (CAS No. 1196117-69-7)

7-Bromodibenzo[de,h]isochromene-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1196117-69-7, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This heterocyclic molecule features a dibenzo[de,h]isochromene core substituted with a bromine atom at the 7-position, making it a valuable intermediate for the synthesis of more intricate pharmacophores. The presence of the dione moiety further enhances its reactivity, offering multiple avenues for functionalization and derivatization.

The compound’s unique structural framework positions it as a promising candidate for exploring novel therapeutic applications. Its rigid bicyclic system, combined with the electron-withdrawing effect of the dione group and the electrophilic nature of the bromine atom, makes it an ideal scaffold for designing molecules with specific biological activities. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its potential interactions with biological targets, paving the way for rational drug design.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and structural versatility. Among these, dibenzo[de,h]isochromene derivatives have been extensively studied for their potential roles in modulating various biological pathways. The introduction of halogen atoms, such as bromine, into these scaffolds has been shown to enhance binding affinity and metabolic stability, making them attractive for drug development. Specifically, 7-Bromodibenzo[de,h]isochromene-1,3-dione has emerged as a key intermediate in synthesizing novel analogs with enhanced pharmacological properties.

The synthesis of 7-Bromodibenzo[de,h]isochromene-1,3-dione typically involves multi-step organic transformations starting from readily available precursors. The construction of the dibenzo[de,h]isochromene core often requires sophisticated cyclization reactions, such as intramolecular Friedel-Crafts alkylation or cyclodehydration. The subsequent introduction of the bromine atom at the 7-position can be achieved through electrophilic aromatic substitution reactions using appropriate brominating agents under controlled conditions. These synthetic strategies highlight the compound’s synthetic utility and its potential as a building block for more complex molecules.

One of the most compelling aspects of 7-Bromodibenzo[de,h]isochromene-1,3-dione is its versatility in generating derivatives with tailored biological activities. Researchers have leveraged its reactive sites to develop compounds targeting various therapeutic areas, including oncology, neurology, and inflammation. For instance, modifications at the 1-position (the dione moiety) have led to the discovery of molecules with inhibitory effects on certain enzymes implicated in cancer progression. Similarly, functionalization at other positions on the bicyclic system has yielded compounds with anti-inflammatory and neuroprotective properties.

The pharmacological investigation of 7-Bromodibenzo[de,h]isochromene-1,3-dione derivatives has been supported by cutting-edge biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided critical insights into how these molecules interact with their biological targets at the atomic level. For example, high-resolution structures have revealed that certain derivatives bind to protein pockets with high specificity, suggesting their potential as leads for drug development. Such structural insights have guided medicinal chemists in optimizing potency and selectivity through strategic modifications.

Furthermore, computational studies have played a pivotal role in understanding the electronic properties and reactivity of 7-Bromodibenzo[de,h]isochromene-1,3-dione. Advanced quantum mechanical calculations have been employed to predict energy landscapes and reaction pathways, aiding in the design of efficient synthetic routes. Additionally, virtual screening techniques have been used to identify promising derivatives based on their predicted binding affinities to target proteins. These computational approaches complement experimental efforts and accelerate the discovery process.

The growing body of research on 7-Bromodibenzo[de,h]isochromene-1,3-dione underscores its significance as a versatile scaffold in medicinal chemistry. Its unique structural features offer numerous opportunities for generating novel therapeutics with improved efficacy and reduced side effects. As our understanding of its biological activities and synthetic possibilities continues to expand, this compound is poised to play an increasingly important role in future drug development efforts.

In conclusion,7-Bromodibenzo[de,h]isochromene-1,3-dione (CAS No. 1196117-69-7) represents a fascinating example of how structural complexity can be harnessed to develop innovative therapeutic agents. Its synthesis, reactivity, and potential applications highlight its value as a research tool and a candidate intermediate for drug discovery programs. With ongoing advancements in synthetic methodologies and biophysical techniques, this molecule is likely to remain at the forefront of medicinal chemistry research in years to come.